Diflucortolone
Diflucortolone
Diflucortolone is a 21-hydroxy steroid.
A topical glucocorticoid used in various DERMATOSES. It is absorbed through the skin, bound to plasma albumin, and may cause adrenal suppression. It is also administered as the valerate.
Difluocortolone is a potent topical corticosteroid. It is commonly used in dermatology for the reduction of inflammation and itching. It was submited to the FDA in July 1984 by the pharmaceutical company Schering AG.
A topical glucocorticoid used in various DERMATOSES. It is absorbed through the skin, bound to plasma albumin, and may cause adrenal suppression. It is also administered as the valerate.
Difluocortolone is a potent topical corticosteroid. It is commonly used in dermatology for the reduction of inflammation and itching. It was submited to the FDA in July 1984 by the pharmaceutical company Schering AG.
Brand Name:
Vulcanchem
CAS No.:
2607-06-9
VCID:
VC0194688
InChI:
InChI=1S/C22H28F2O4/c1-11-6-13-14-8-16(23)15-7-12(26)4-5-21(15,3)22(14,24)18(28)9-20(13,2)19(11)17(27)10-25/h4-5,7,11,13-14,16,18-19,25,28H,6,8-10H2,1-3H3/t11-,13+,14+,16+,18+,19-,20+,21+,22+/m1/s1
SMILES:
CC1CC2C3CC(C4=CC(=O)C=CC4(C3(C(CC2(C1C(=O)CO)C)O)F)C)F
Molecular Formula:
C22H28F2O4
Molecular Weight:
394.5 g/mol
Diflucortolone
CAS No.: 2607-06-9
Impurities
VCID: VC0194688
Molecular Formula: C22H28F2O4
Molecular Weight: 394.5 g/mol
Purity: > 95%
| CAS No. | 2607-06-9 |
|---|---|
| Product Name | Diflucortolone |
| Molecular Formula | C22H28F2O4 |
| Molecular Weight | 394.5 g/mol |
| IUPAC Name | (6S,8S,9R,10S,11S,13S,14S,16R,17S)-6,9-difluoro-11-hydroxy-17-(2-hydroxyacetyl)-10,13,16-trimethyl-7,8,11,12,14,15,16,17-octahydro-6H-cyclopenta[a]phenanthren-3-one |
| Standard InChI | InChI=1S/C22H28F2O4/c1-11-6-13-14-8-16(23)15-7-12(26)4-5-21(15,3)22(14,24)18(28)9-20(13,2)19(11)17(27)10-25/h4-5,7,11,13-14,16,18-19,25,28H,6,8-10H2,1-3H3/t11-,13+,14+,16+,18+,19-,20+,21+,22+/m1/s1 |
| Standard InChIKey | OGPWIDANBSLJPC-RFPWEZLHSA-N |
| Isomeric SMILES | C[C@@H]1C[C@H]2[C@@H]3C[C@@H](C4=CC(=O)C=C[C@@]4([C@]3([C@H](C[C@@]2([C@H]1C(=O)CO)C)O)F)C)F |
| SMILES | CC1CC2C3CC(C4=CC(=O)C=CC4(C3(C(CC2(C1C(=O)CO)C)O)F)C)F |
| Canonical SMILES | CC1CC2C3CC(C4=CC(=O)C=CC4(C3(C(CC2(C1C(=O)CO)C)O)F)C)F |
| Boiling Point | 534ºC at 760 mmHg |
| Melting Point | 220ºC 242.0 °C |
| Description | Diflucortolone is a 21-hydroxy steroid. A topical glucocorticoid used in various DERMATOSES. It is absorbed through the skin, bound to plasma albumin, and may cause adrenal suppression. It is also administered as the valerate. Difluocortolone is a potent topical corticosteroid. It is commonly used in dermatology for the reduction of inflammation and itching. It was submited to the FDA in July 1984 by the pharmaceutical company Schering AG. |
| Purity | > 95% |
| Quantity | Milligrams-Grams |
| Solubility | 2.03 mg/L |
| Synonyms | 6a,9-difluoro-11b,21-dihydroxy-16a-methylpregna-1,4-diene-3,20-dione; Pregna-1,4-diene-3,20-dione, 6,9-difluoro-11,21-dihydroxy-16-methyl-, (6a,11b,16a)- |
| PubChem Compound | 11954369 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume